Cas no 54817-42-4 (Isoquinolinium, 2-(2-ethoxy-2-oxoethyl)-, chloride)

• Product Name: Isoquinolinium, 2-(2-ethoxy-2-oxoethyl)-, chloride
• CAS No: 54817-42-4
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 353593
• PubChem ID: 71364478
• Update Time: 2025-04-19

Isoquinolinium, 2-(2-ethoxy-2-oxoethyl)-, chloride Chemical and Physical Properties

Names and Identifiers

• Isoquinolinium, 2-(2-ethoxy-2-oxoethyl)-, chloride
• ethyl 2-isoquinolin-2-ium-2-ylacetate,chloride
• AKOS022192190
• 54817-42-4
• DTXSID80787943
• 2-(2-Ethoxy-2-oxoethyl)isoquinolin-2-ium chloride

• Inchi： 1S/C13H14NO2.ClH/c1-2-16-13(15)10-14-8-7-11-5-3-4-6-12(11)9-14;/h3-9H,2,10H2,1H3;1H/q+1;/p-1
• InChI Key： VWFGPGJTCDPFKO-UHFFFAOYSA-M
• SMILES： [Cl-].O(CC)C(C[N+]1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 236.9618
• Monoisotopic Mass: 251.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.18